Cas no 1354025-18-5 (2-Amino-N-cyclopropyl-3-methyl-N-[(1S)-1-(1,3-thiazol-2-yl)ethyl]butanamide)

• Product Name: 2-Amino-N-cyclopropyl-3-methyl-N-[(1S)-1-(1,3-thiazol-2-yl)ethyl]butanamide
• CAS No: 1354025-18-5
• MF: C₁₃H₂₁N₃OS
• MW: 267.390341520309
• CID: 2165736
• Update Time: 2025-08-05

2-Amino-N-cyclopropyl-3-methyl-N-[(1S)-1-(1,3-thiazol-2-yl)ethyl]butanamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-cyclopropyl-3-methyl-n-(1-thiazol-2-yl-ethyl)-butyramide
• 2-Amino-N-cyclopropyl-3-methyl-N-((S)-1-(thiazol-2-yl)ethyl)butanamide
• 2-Amino-N-cyclopropyl-3-methyl-N-[(1S)-1-(1,3-thiazol-2-yl)ethyl]butanamide

• Inchi： 1S/C13H21N3OS/c1-8(2)11(14)13(17)16(10-4-5-10)9(3)12-15-6-7-18-12/h6-11H,4-5,14H2,1-3H3/t9-,11?/m0/s1
• InChI Key： ZGVLJUGSQIELHW-FTNKSUMCSA-N
• SMILES： S1C=CN=C1[C@H](C)N(C(C(C(C)C)N)=O)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 307
• Topological Polar Surface Area: 87.5

Additional information on 2-Amino-N-cyclopropyl-3-methyl-N-[(1S)-1-(1,3-thiazol-2-yl)ethyl]butanamide

2-Amino-N-cyclopropyl-3-methyl-N-[(1S)-1-(1,3-thiazol-2-yl)ethyl]butanamide: A Comprehensive Overview

The compound with CAS No. 1354025-18-5, known as 2-Amino-N-cyclopropyl-3-methyl-N-[(1S)-1-(1,3-thiazol-2-yl)ethyl]butanamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a butanamide backbone, a cyclopropyl group, and a thiazole moiety. The presence of these functional groups contributes to its diverse chemical properties and potential biological activities.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery, particularly in the development of anti-inflammatory and antitumor agents. The cyclopropyl group in this molecule is known to enhance the stability and bioavailability of drugs, making it a valuable feature in medicinal chemistry. Furthermore, the butanamide backbone provides a platform for further functionalization, enabling researchers to explore its potential as a lead compound for various therapeutic applications.

One of the most promising aspects of this compound is its ability to modulate key biological pathways. For instance, research has shown that it can inhibit certain enzymes associated with inflammation and cancer progression. This makes it a potential candidate for the development of novel therapeutics targeting chronic diseases. Additionally, the stereochemistry at the (1S) configuration plays a crucial role in determining its pharmacokinetic properties, ensuring optimal absorption and distribution within the body.

The synthesis of 2-Amino-N-cyclopropyl-3-methyl-N-[(1S)-1-(1,3-thiazol-2-yl)ethyl]butanamide involves a multi-step process that combines advanced organic chemistry techniques. The use of asymmetric synthesis ensures the correct stereochemistry at the chiral center, which is critical for its biological activity. Researchers have also explored various reaction conditions to optimize yield and purity, making this compound accessible for further studies.

In terms of applications, this compound has shown potential in preclinical models for treating inflammatory diseases such as arthritis and neurodegenerative disorders. Its ability to cross the blood-brain barrier makes it particularly interesting for central nervous system-related therapies. Moreover, ongoing studies are investigating its efficacy in combating multidrug-resistant cancer cells, highlighting its versatility as a drug candidate.

Despite its promising properties, further research is needed to fully understand its mechanism of action and safety profile. Collaborative efforts between academia and industry are essential to accelerate its development into a clinically viable drug. The integration of computational chemistry tools with experimental studies will undoubtedly provide deeper insights into its structure-activity relationships and optimize its therapeutic potential.

In conclusion, 2-Amino-N-cyclopropyl-3-methyl-N-[(1S)-1-(1,3-thiazol-2-yl)ethyl]butanamide represents a significant advancement in medicinal chemistry. Its unique structure, coupled with recent research findings, positions it as a valuable tool in the fight against various diseases. As research continues to unfold, this compound holds great promise for contributing to the development of innovative therapeutic solutions.